Cas no 1178960-47-8 (tert-butyl N-ethyl-N-(5-hydroxy-2-methylphenyl)carbamate)

• Product Name: tert-butyl N-ethyl-N-(5-hydroxy-2-methylphenyl)carbamate
• CAS No: 1178960-47-8
• MF: C₁₄H₂₁NO₃
• MW: 251.321444272995
• CID: 6267888
• PubChem ID: 61026548
• Update Time: 2025-07-24

tert-butyl N-ethyl-N-(5-hydroxy-2-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-4243716
• 1178960-47-8
• tert-butyl N-ethyl-N-(5-hydroxy-2-methylphenyl)carbamate

• Inchi： 1S/C14H21NO3/c1-6-15(13(17)18-14(3,4)5)12-9-11(16)8-7-10(12)2/h7-9,16H,6H2,1-5H3
• InChI Key： YLCVVXVYWQSLNT-UHFFFAOYSA-N
• SMILES： O(C(N(CC)C1C=C(C=CC=1C)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 251.15214353g/mol
• Monoisotopic Mass: 251.15214353g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 49.8Ų

Additional information on tert-butyl N-ethyl-N-(5-hydroxy-2-methylphenyl)carbamate

Professional Introduction to Compound with CAS No. 1178960-47-8 and Product Name: *tert-butyl N-ethyl-N-(5-hydroxy-2-methylphenyl)carbamate*

Compound with the CAS number 1178960-47-8 and the product name tert-butyl N-ethyl-N-(5-hydroxy-2-methylphenyl)carbamate represents a significant advancement in the field of chemical and pharmaceutical research. This compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The introduction will delve into the compound's chemical characteristics, its synthesis, and its emerging role in various research domains.

The molecular structure of this compound is characterized by a carbamate functional group, which is attached to a tert-butyl group and an N-ethyl substituent. The presence of a 5-hydroxy-2-methylphenyl moiety further enhances its complexity and reactivity. This particular arrangement of functional groups makes it a versatile intermediate in organic synthesis, particularly in the development of bioactive molecules.

In recent years, there has been a growing interest in carbamate derivatives due to their broad spectrum of biological activities. These derivatives have been explored for their potential as pharmacological agents, including applications in anti-inflammatory, analgesic, and neuroprotective therapies. The carbamate group itself is known for its ability to form stable bonds with various biological targets, making it an attractive scaffold for drug design.

The synthesis of *tert-butyl N-ethyl-N-(5-hydroxy-2-methylphenyl)carbamate* involves a multi-step process that requires precise control over reaction conditions. Typically, the synthesis begins with the formation of the carbamate bond through the reaction of an appropriate acid chloride with a hydroxylamine derivative. Subsequent steps involve the introduction of the tert-butyl and N-ethyl groups, which are crucial for enhancing the compound's stability and bioavailability.

One of the most compelling aspects of this compound is its potential application in medicinal chemistry. Researchers have been investigating its role as a precursor for more complex molecules that exhibit significant therapeutic effects. For instance, derivatives of this compound have shown promise in preclinical studies as inhibitors of certain enzymes involved in inflammatory pathways. This has sparked interest in further exploring its pharmacological properties.

The 5-hydroxy-2-methylphenyl group in the molecular structure is particularly noteworthy due to its ability to interact with biological targets in a specific manner. This moiety has been found to enhance the binding affinity of small molecule drugs, making it an excellent candidate for drug design. Additionally, the presence of both hydroxyl and methyl groups allows for further functionalization, enabling researchers to tailor the compound's properties to specific needs.

Recent advancements in computational chemistry have also contributed to a deeper understanding of this compound's behavior. Molecular modeling studies have revealed insights into how *tert-butyl N-ethyl-N-(5-hydroxy-2-methylphenyl)carbamate* interacts with biological targets at the molecular level. These studies have provided valuable information for optimizing drug design strategies and improving therapeutic efficacy.

The compound's stability under various conditions is another area of interest. Studies have shown that it maintains its structural integrity under moderate temperatures and pH conditions, making it suitable for industrial applications. Furthermore, its solubility profile suggests potential for formulation into diverse delivery systems, such as oral tablets or injectable solutions.

In conclusion, *tert-butyl N-ethyl-N-(5-hydroxy-2-methylphenyl)carbamate* represents a promising candidate in the realm of chemical and pharmaceutical research. Its unique structural features and potential applications make it a valuable asset for further exploration. As research continues to uncover new possibilities, this compound is poised to play a significant role in the development of innovative therapeutic agents.